Cas no 2171461-39-3 (4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)morpholine-3-carboxylic acid)

• Product Name: 4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)morpholine-3-carboxylic acid
• CAS No: 2171461-39-3
• MF: C₂₄H₂₆N₂O₆S
• MW: 470.538045406342
• CID: 6557288
• PubChem ID: 165535459
• Update Time: 2025-05-25

4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)morpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)morpholine-3-carboxylic acid
• 2171461-39-3
• EN300-1514936
• 4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetyl)morpholine-3-carboxylic acid

• Inchi： 1S/C24H26N2O6S/c27-22(26-10-11-31-14-21(26)23(28)29)15-33-12-9-25-24(30)32-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20-21H,9-15H2,(H,25,30)(H,28,29)
• InChI Key： PPLDORWBBOXXTL-UHFFFAOYSA-N
• SMILES： S(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC(N1CCOCC1C(=O)O)=O

Computed Properties

• Exact Mass: 470.15115773g/mol
• Monoisotopic Mass: 470.15115773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 131Ų

Additional information on 4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)morpholine-3-carboxylic acid

Research Brief on 4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)morpholine-3-carboxylic acid (CAS: 2171461-39-3)

In recent years, the compound 4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)morpholine-3-carboxylic acid (CAS: 2171461-39-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the morpholine-3-carboxylic acid moiety makes it a versatile intermediate in synthetic chemistry and bioconjugation strategies.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, solubility, and reactivity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to purify and characterize the compound. The incorporation of the thioether linkage in the molecule has been particularly noteworthy, as it provides a stable yet flexible bridge for further functionalization, making it an attractive candidate for the development of novel bioconjugates and prodrugs.

One of the key findings in the latest research is the compound's ability to act as a linker in the construction of peptide-based therapeutics. The Fmoc group, a widely used protecting group in peptide synthesis, ensures the selective deprotection and coupling of amino acids, while the morpholine ring enhances the solubility and bioavailability of the resulting peptides. This dual functionality has been leveraged in the design of targeted drug delivery systems, where the compound serves as a scaffold for attaching therapeutic payloads to specific biomolecules.

In addition to its applications in peptide synthesis, 4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)morpholine-3-carboxylic acid has also been explored for its potential in enzyme inhibition and receptor modulation. Preliminary studies suggest that the morpholine-3-carboxylic acid moiety can interact with active sites of certain enzymes, leading to the development of novel inhibitors for diseases such as cancer and neurodegenerative disorders. The thioether linkage, on the other hand, has been shown to improve the metabolic stability of the compound, thereby enhancing its pharmacokinetic properties.

Despite these promising developments, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability, and potential toxicity need to be addressed to fully realize its potential in clinical settings. Future research directions may include the exploration of alternative synthetic routes, the development of more efficient purification methods, and the evaluation of the compound's safety profile in preclinical models.

In conclusion, 4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)morpholine-3-carboxylic acid represents a valuable tool in the toolkit of chemical biologists and pharmaceutical researchers. Its unique structural features and multifunctional capabilities make it a promising candidate for a wide range of applications, from drug discovery to targeted therapeutics. Continued research and development in this area are expected to yield further insights and innovations, paving the way for new therapeutic strategies and improved patient outcomes.